Cas no 61463-59-0 (Benzoic acid, 2-(2-propenyl)-, methyl ester)

• Product Name: Benzoic acid, 2-(2-propenyl)-, methyl ester
• CAS No: 61463-59-0
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 478456
• PubChem ID: 10487503
• Update Time: 2025-04-19

Benzoic acid, 2-(2-propenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(2-propenyl)-, methyl ester
• methyl 2-prop-2-enylbenzoate
• DTXSID10440670
• A1-24427
• Methyl 2-allylbenzoate
• SCHEMBL24074659
• 61463-59-0

• Inchi： 1S/C11H12O2/c1-3-6-9-7-4-5-8-10(9)11(12)13-2/h3-5,7-8H,1,6H2,2H3
• InChI Key： NBVDMJZRLITQRO-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=CC=1CC=C)=O

Computed Properties

• Exact Mass: 176.08376
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters